Glycylsarcosine
Overview
Description
Glycylsarcosine is a small amino acid-based molecule. It acts as a substrate for the mass transport of peptides across cell membranes . It is also known as a peptoid-peptide hybrid, which consists of alternating amino acid and N-substituted amino acids linked to each other by a peptide bond .
Synthesis Analysis
Glycylsarcosine is widely utilized for studying PEPT-1-mediated transport . It comprises an N-methylated peptide bond that increases stability against enzymatic degradation . In a study, gas chromatography was used to measure transepithelial transport of Glycylsarcosine by perfused lobster intestine .Molecular Structure Analysis
The molecular structure of Glycylsarcosine aligns with that of other amino acid derivatives . By binding to proteins and peptides, Glycylsarcosine can establish covalent bonds with other molecules .Chemical Reactions Analysis
Glycylsarcosine is transported intact through the lobster intestines and was minimally broken down into its constituent amino acids . The dipeptide Glycylsarcosine, which comprises an N-methylated peptide bond, increases stability against enzymatic degradation .Scientific Research Applications
PEPT-1-Mediated Transport Studies
Glycylsarcosine (Gly-Sar) is utilized for studying the PEPT-1-mediated transport . The dipeptide comprises an N-methylated peptide bond that increases stability against enzymatic degradation, making it an ideal candidate for such research .
Cancer Detection with PET Tracers
11C-Glycylsarcosine (11C-Gly-Sar): has been used as a dipeptide PET tracer for cancer detection. It has been tested in mice transplanted with human pancreatic, prostate, and gastric cancer cells to assess distribution patterns compared to 18F-FDG .
Mathematical Modeling of Intestinal Absorption
Glycylsarcosine has been used in constructing mathematical models to simulate its transport in Caco-2 cells, which are used as a model for the small intestine’s epithelial layer. This helps in understanding the absorption of small peptides and peptide-like drugs .
Mechanism of Action
Target of Action
Glycylsarcosine (Gly-Sar) primarily targets the Peptide Transporter 1 (PEPT1) . PEPT1 is a protein that plays a significant role in the nutritional supply of amino acids by mediating the intestinal influx of dipeptides and tripeptides generated during food digestion .
Mode of Action
The mode of action of Gly-Sar aligns with that of other amino acid derivatives. It binds to proteins and peptides, establishing covalent bonds with other molecules . Specifically, it interacts with its primary target, PEPT1, to facilitate the transport of peptides across the intestinal epithelium .
Biochemical Pathways
The biochemical pathways affected by Gly-Sar are primarily related to peptide transport. Gly-Sar, being a dipeptide, is utilized for studying PEPT1-mediated transport . The interaction of Gly-Sar with PEPT1 influences the transport of other small bioactive peptides and various therapeutics, making it an important compound for investigating the systemic absorption of small peptide-like active compounds .
Pharmacokinetics
The pharmacokinetics of Gly-Sar involve its uptake into cells, which is mediated by PEPT1 . A study has developed a highly sensitive Gly-Sar quantification assay for Caco-2 cell lysates, demonstrating its potential for high-throughput screening for PEPT1 inhibitors . This suggests that Gly-Sar’s ADME properties and their impact on bioavailability are closely tied to its interaction with PEPT1.
Result of Action
The result of Gly-Sar’s action is the facilitated transport of peptides across the intestinal epithelium, contributing to the nutritional supply of amino acids . By binding to proteins and peptides, Gly-Sar can establish covalent bonds with other molecules, thereby influencing protein-protein interactions and the structure and function of proteins .
Action Environment
The action of Gly-Sar is influenced by the environment within the intestinal epithelium, where PEPT1 is located . Factors such as pH and temperature can affect the interaction between Gly-Sar and PEPT1, thereby influencing the compound’s action, efficacy, and stability
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2-aminoacetyl)-methylamino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O3/c1-7(3-5(9)10)4(8)2-6/h2-3,6H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYAMLSCELQQRAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50183953 |
Source
|
| Record name | Glycylsarcosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50183953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Glycylsarcosine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20973 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Glycylsarcosine | |
CAS RN |
29816-01-1 |
Source
|
| Record name | Glycylsarcosine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=29816-01-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycylsarcosine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029816011 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 29816-01-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206288 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Glycylsarcosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50183953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-glycylsarcosine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.326 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | GLYCYLSARCOSINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2JE8SG6VDT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
